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Compound of Interest

Compound Name: Hydron;chloride
CAS No.: 310202-69-4
Cat. No.: B556988
Get Quote
. J

Department: Chemical Safety & Process Engineering Subject: Controlling Exothermic Runaway
during HCI Dilution Ticket Priority: High (Thermal Hazard) Audience: Research Scientists,
Process Engineers, Drug Development Leads

Introduction: The Thermodynamics of "Hydron"
Chloride

Welcome to the Technical Support Center. You are likely here because you are scaling up a
reaction involving Hydrogen Chloride (HCI)—often referred to in theoretical contexts as hydron
chloride—and have encountered significant heat generation.

The Core Issue: Diluting concentrated Hydrochloric Acid (e.g., 37% wi/w) or dissolving HCI gas
into water is not merely a mixing process; it is a chemical reaction between the proton (

) and the water lattice. The formation of the hydronium ion (
) and the subsequent solvation shells releases massive energy.

e Gas-to-Liquid Absorption:
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(Extremely Exothermic)
e Liquid-to-Liquid Dilution (37%
Dilute):

(Highly Exothermic)

Under adiabatic conditions, diluting concentrated HCI can raise the solution temperature by
over 140°C, instantly flashing the water to steam and causing an acidic eruption (thermal
runaway).

Part 1: The Physics of the Spike (FAQ)

Q: Why is the temperature spiking so fast even with a cooling jacket? A: You are likely fighting
Instantaneous Solvation Enthalpy. The heat release is not linear.[1] The first mole of water
added to concentrated acid (or vice versa) releases the highest energy because the ions are
"starved" for solvent. If your mixing is poor, you create localized "hot spots” where the
temperature exceeds the boiling point of the azeotrope (108.6°C), even if the bulk temperature
reads 40°C.

Data: Heat of Solution vs. Molar Ratio The following table illustrates why the initial mixing
phase is the most critical.

Integral Heat of

Moles of )
State of HCI Solution ( Risk Level
per Mole HCI
at 25°C)
Gas 1 (Monohydrate) -26.2 kJ/mol Moderate
Gas 5 (Conc. Acid Limit) -64.0 kJ/mol Critical
Gas 10 (Dilute Acid) -69.5 kJ/mol High
Gas -74.8 kJ/mol High

(Infinite Dilution)

Note: When diluting liquid 37% acid (approx. 1:4 ratio) to infinite dilution, the heat released is
the difference between the final and initial states (
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). While lower than gas absorption, this is sufficient to boil the solvent in large batches.

Part 2: Equipment & Setup (Troubleshooting Hardware)

Q: My chiller is set to -20°C, but the reactor temp is still rising. Is my probe broken? A: Unlikely.
You have a Heat Transfer Limitation. Glass-lined reactors have poor thermal conductivity
(ngcontent-ng-c3932382896=""_nghost-ng-c706637299="" class="inline ng-star-inserted">

) compared to Hastelloy (

). If the heat generation rate (

) exceeds the heat removal rate (
), the temperature must rise.

The Solution: Cascade Control Loop Do not rely on manual dosing. Implement a feedback loop
where the internal temperature (

) directly throttles the dosing pump.

PV (Process Value PID Controller
Temp Probe (Tin) (Cascade Logic) ) .
Heat y ~~ Set Point Adjustment
= Output (04100%)  “>~<__
Reactor (HCI + H20) P Reagent Addition D(Xiii'&gpiiﬁ")p \\\
Cooling Fluid

Chiller Unit
(Jacket Temp)

.’

Click to download full resolution via product page
Figure 1: Cascade control logic. The pump stops immediately if

approaches the safety limit, regardless of the chiller's status.

Part 3: Operational Protocols (Step-by-Step)

Standard Operating Procedure (SOP): Safe Dilution
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The Golden Rule: Always Add Acid to Water (AAA). Why? Water has a high specific heat
capacity (

). A large heat sink (water) can absorb the energy of a small drop of acid. The reverse (adding
water to acid) creates a layer of boiling water on top of dense acid, leading to explosive
splashing.

Protocol 1: Batch Dilution (Liquid-Liquid)

» Charge Water: Fill the reactor with the calculated mass of cooling water (or ice/water mix).

o Pre-Cool: Activate the jacket chiller. Bring the water temperature to

« Inertion: Nitrogen sweep (optional but recommended to clear acid vapors).

o Agitation: Set stirrer to maximum efficient RPM without vortexing (ensure turbulent flow at
the wall for heat transfer).

e Dosing:
o Begin adding 37% HCI via a dip tube (subsurface addition prevents vapor formation).

o Rate Limit: Max temperature rise

o Hard Stop: If

, STOP dosing immediately.

Protocol 2: Gas Absorption (HCI Gas

Water)

Critical Risk: This generates

more heat than liquid dilution.
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e Scrubber Loop: Use a recirculating loop with a heat exchanger (PHE/SIC) external to the
tank.

 Dilution: Do not bubble gas directly into a static tank; the heat will crack the glass lining.

e Logic: Inject gas into the flowing liquid stream before the heat exchanger.

Part 4: Emergency & Deviation Handling

Q: | see white vapor escaping the manway. What is happening? A: You have exceeded the
Vapor Pressure Limit. At 20°C, 37% HCI has a vapor pressure of

. At 40°C, this doubles. The "white smoke" is HCI gas reacting with atmospheric moisture to
form acid mist.

» Immediate Action: Stop dosing. Increase chiller flow. Start the emergency scrubber. Do not
open the reactor.

Q: The temperature is rising exponentially (Runaway). A: Initiate Emergency Shutdown (ESD).

Runaway Detected
(dT/dt > Limit)

[mmediate

1. CUT Power to Dosing Pump
(Hard Interlock)

2. FULL Cooling
(Open Solenoids)

If Temp > Critical

3. QUENCH (Optional) 4. VENT to Scrubber
(Dump chilled water) (Prevent Overpressure)
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Figure 2: Emergency Shutdown Logic for Thermal Runaway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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